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The quantitative data below is summarized from a 1944 study that investigated the properties of pure and

mixed monolayers of these two compounds [1].

Compound Molecular Formula
Molecular Weight
(g/mol)

Average Area
per Molecule
(Å²)

Collapse
Pressure
(dynes/cm)

Dilauryl
Maleate

( C_{28}H_{52}O_4 ) 452.71 [2] [3] 66 [1] 42.5 [1]

Dilauryl
Fumarate

Information not available

in search results

Information not

available in search
results

55 [1] 46.5 [1]

Experimental Protocol of the Cited Study

The data in the table above was generated using a Langmuir trough method to study monolayers at the air-

water interface [1]. Here is a generalized workflow of the key steps involved:
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The collapse pressure is a critical parameter read from the resulting graph, representing the point at which

the tightly packed monolayer structure mechanically fails [1].

Interpretation of the Data

Stability and Packing Efficiency: The higher collapse pressure of dilauryl fumarate (46.5
dynes/cm) indicates it forms a more stable and rigid monolayer than dilauryl maleate (42.5

dynes/cm) [1].
Molecular Area and Structure: The smaller molecular area of the fumarate isomer (55 Å² vs. 66 Å²)

suggests a more efficient and condensed packing at the interface [1]. This difference is fundamentally
due to molecular geometry.

Structural Basis for Stability Difference

The primary reason for the superior stability of dilauryl fumarate lies in the spatial configuration of the two

compounds, as illustrated below.

Dilauryl Maleate (Cis)

Bent 'kinked' molecular shape

Dilauryl Fumarate (Trans)

Linear, straight molecular shape

Less efficient packing
Lower stability monolayer

Tighter, more ordered packing
Higher stability monolayer
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The linear structure of the trans-configured fumarate allows molecules to pack closer together, leading to

stronger van der Waals interactions and a mechanically stronger film [1].

Important Limitations and Future Research
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Historical Data: The core comparative data is from 1944 [1]. While the fundamental structure-

property relationship is reliable, modern measurement techniques may yield slightly different absolute
values.

Limited Modern Context: The search results do not contain recent, dedicated studies on these
specific compounds. Current research on similar lipid monolayers is often focused on their application

in drug delivery systems (e.g., Lipid Nanoparticles or LNPs) [4] and less on fundamental
physicochemical comparisons of simple diesters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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